Cas no 931411-84-6 (1H-Pyrrolo[2,3-b]pyridine, 4-(1-piperidinyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-(1-piperidinyl)-
• CAS No: 931411-84-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 833007
• PubChem ID: 20784468
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-(1-piperidinyl)-
• ethyl 1-(4-acetylphenyl)piperidine-4-carboxylate
• 1-(4-ACETYL-PHENYL)-PIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• 931411-84-6
• SCHEMBL12605530
• 1H-Pyrrolo[2,3-b]pyridine,4-(1-piperidinyl)-

• Inchi： 1S/C12H15N3/c1-2-8-15(9-3-1)11-5-7-14-12-10(11)4-6-13-12/h4-7H,1-3,8-9H2,(H,13,14)
• InChI Key： QTWWJUWXADSYNH-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C3C=2C=CN3)CCCCC1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.9Ų

Experimental Properties

• PSA: 31.92000
• LogP: 2.61820